Cas no 305354-03-4 (3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 305354-03-4
• MF: C₁₉H₂₇N₅O
• MW: 341.450583696365
• CID: 5953233
• PubChem ID: 5342776
• Update Time: 2025-05-24

3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide
• 5-tert-butyl-N-[(Z)-[4-(diethylamino)phenyl]methylideneamino]-1H-pyrazole-3-carboxamide
• 5-tert-butyl-N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-, 2-[[4-(diethylamino)phenyl]methylene]hydrazide
• (Z)-3-(tert-butyl)-N'-(4-(diethylamino)benzylidene)-1H-pyrazole-5-carbohydrazide
• AKOS002308870
• 305354-03-4
• F1092-0548
• BIM-0033218.P001
• 3-tert-butyl-N'-[(1Z)-[4-(diethylamino)phenyl]methylidene]-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C19H27N5O/c1-6-24(7-2)15-10-8-14(9-11-15)13-20-23-18(25)16-12-17(22-21-16)19(3,4)5/h8-13H,6-7H2,1-5H3,(H,21,22)(H,23,25)
• InChI Key： FFCZTVFCHSBPNQ-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=CC(C(NN=CC2=CC=C(N(CC)CC)C=C2)=O)=N1

Computed Properties

• Exact Mass: 341.22156050g/mol
• Monoisotopic Mass: 341.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 73.4Ų

Additional information on 3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of 3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide (CAS: 305354-03-4)

The compound 3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide (CAS: 305354-03-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative, characterized by its unique pyrazole-carbohydrazide scaffold, has been investigated for its biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential as a lead compound for drug development.

One of the key areas of research has been the compound's interaction with specific molecular targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways. The study utilized molecular docking and kinetic assays to reveal that the compound binds to the ATP-binding site of these kinases, thereby modulating their activity. These findings suggest its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's anticancer potential. A 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in inducing apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways. Furthermore, structural-activity relationship (SAR) studies have been conducted to optimize the compound's potency and selectivity, leading to the synthesis of several analogs with improved therapeutic indices.

Another notable advancement is the investigation of the compound's antimicrobial activity. Research published in Antimicrobial Agents and Chemotherapy in early 2024 revealed that 3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The study proposed that the compound's mechanism of action involves interference with microbial cell wall synthesis and membrane integrity. These findings open new avenues for developing novel antimicrobial agents to address the growing challenge of antibiotic resistance.

Despite these promising results, challenges remain in the development of 3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Recent efforts have focused on formulating the compound into nanoparticle-based delivery systems to enhance its solubility and tissue distribution, as reported in a 2023 study in the International Journal of Pharmaceutics.

In conclusion, 3-tert-butyl-N'-(1Z)-4-(diethylamino)phenylmethylidene-1H-pyrazole-5-carbohydrazide (CAS: 305354-03-4) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and relatively simple synthetic route make it an attractive candidate for further research. Future studies should focus on advancing the compound through preclinical development, optimizing its pharmacological properties, and exploring its potential in combination therapies. The ongoing research underscores the importance of this compound in addressing unmet medical needs in inflammation, oncology, and infectious diseases.